Cas no 1017393-82-6 (2-Methyl-6-phenylpyrimidine-4-carboxylic acid)

• Product Name: 2-Methyl-6-phenylpyrimidine-4-carboxylic acid
• CAS No: 1017393-82-6
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 5069733
• Update Time: 2025-06-09

2-Methyl-6-phenylpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-6-phenylpyrimidine-4-carboxylic acid
• 2-Methyl-6-phenylpyrimidine-4-carboxylic acid

• Inchi： 1S/C12H10N2O2/c1-8-13-10(7-11(14-8)12(15)16)9-5-3-2-4-6-9/h2-7H,1H3,(H,15,16)
• InChI Key： RMVQEDLNLHSAQA-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C2C=CC=CC=2)=NC(C)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• XLogP3: 2.1
• Topological Polar Surface Area: 63.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-Methyl-6-phenylpyrimidine-4-carboxylic acid

Comprehensive Overview of 2-Methyl-6-phenylpyrimidine-4-carboxylic acid (CAS No. 1017393-82-6)

2-Methyl-6-phenylpyrimidine-4-carboxylic acid (CAS No. 1017393-82-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyrimidine derivative is characterized by its unique molecular structure, which combines a phenyl ring and a carboxylic acid functional group. The presence of these moieties makes it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and material science applications.

In recent years, the demand for pyrimidine-based compounds has surged due to their broad-spectrum biological activities. Researchers are particularly interested in 2-Methyl-6-phenylpyrimidine-4-carboxylic acid for its potential role in developing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The compound's methyl and phenyl substituents enhance its binding affinity to target proteins, making it a valuable scaffold for medicinal chemistry.

From an industrial perspective, CAS No. 1017393-82-6 is often utilized in the synthesis of advanced materials, such as organic semiconductors and liquid crystals. Its carboxylic acid group allows for further functionalization, enabling the creation of polymers with tailored properties. This adaptability aligns with the growing trend of sustainable and high-performance materials in electronics and renewable energy sectors.

One of the most frequently asked questions about 2-Methyl-6-phenylpyrimidine-4-carboxylic acid revolves around its solubility and stability. Studies indicate that it exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, while remaining stable under standard laboratory conditions. These properties are critical for researchers optimizing reaction conditions in multi-step syntheses.

The compound's relevance extends to the field of computational chemistry, where it serves as a model for studying molecular interactions and reaction mechanisms. With the rise of AI-driven drug design, 2-Methyl-6-phenylpyrimidine-4-carboxylic acid has been featured in virtual screening libraries to identify novel bioactive molecules. This intersection of experimental and theoretical approaches underscores its importance in modern scientific workflows.

Environmental and safety considerations are also paramount when handling CAS No. 1017393-82-6. While it is not classified as hazardous, proper laboratory practices, including the use of personal protective equipment (PPE), are recommended. Its low ecotoxicity profile makes it a preferable choice for green chemistry initiatives, aligning with global efforts to reduce the environmental impact of chemical processes.

In summary, 2-Methyl-6-phenylpyrimidine-4-carboxylic acid (CAS No. 1017393-82-6) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and computational research. Its structural features and functional groups make it a cornerstone for innovation in these fields, addressing both current challenges and future opportunities.